11-Methoxy-16-iodoestradiol
11-Methoxy-16-iodoestradiol
Brand Name:
Vulcanchem
CAS No.:
104842-16-2
VCID:
VC20781878
InChI:
InChI=1S/C19H25IO3/c1-19-9-16(23-2)17-12-6-4-11(21)7-10(12)3-5-13(17)14(19)8-15(20)18(19)22/h4,6-7,13-18,21-22H,3,5,8-9H2,1-2H3/t13-,14-,15+,16-,17+,18-,19-/m0/s1
SMILES:
CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC
Molecular Formula:
C19H25IO3
Molecular Weight:
428.3 g/mol
11-Methoxy-16-iodoestradiol
CAS No.: 104842-16-2
Cat. No.: VC20781878
Molecular Formula: C19H25IO3
Molecular Weight: 428.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104842-16-2 |
|---|---|
| Molecular Formula | C19H25IO3 |
| Molecular Weight | 428.3 g/mol |
| IUPAC Name | (8S,9S,11S,13S,14S,16R,17R)-16-iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C19H25IO3/c1-19-9-16(23-2)17-12-6-4-11(21)7-10(12)3-5-13(17)14(19)8-15(20)18(19)22/h4,6-7,13-18,21-22H,3,5,8-9H2,1-2H3/t13-,14-,15+,16-,17+,18-,19-/m0/s1 |
| Standard InChI Key | ZKXIUQUNJAKYCW-RUOITVIXSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)I)CCC4=C3C=CC(=C4)O)OC |
| SMILES | CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC |
| Canonical SMILES | CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC |
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